Cas no 1396558-68-1 (N-[2-(4-chlorophenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide)

• Product Name: N-[2-(4-chlorophenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide
• CAS No: 1396558-68-1
• MF: C₁₄H₁₇ClN₂O₂S
• MW: 312.814981222153
• CID: 5399555
• Update Time: 2025-10-29

N-[2-(4-chlorophenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-chlorophenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide

• Inchi： 1S/C14H17ClN2O2S/c15-11-3-1-10(2-4-11)5-7-16-14(19)12-9-20-8-6-13(18)17-12/h1-4,12H,5-9H2,(H,16,19)(H,17,18)
• InChI Key： YTPAQQWXSYPBIZ-UHFFFAOYSA-N
• SMILES： S1CCC(=O)NC(C(NCCC2=CC=C(Cl)C=C2)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[2-(4-chlorophenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide

Professional Introduction to N-[2-(4-chlorophenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide (CAS No. 1396558-68-1)

N-[2-(4-chlorophenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide, identified by its CAS number 1396558-68-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the thiazepane class, a heterocyclic structure known for its diverse biological activities. The presence of a chlorophenyl group and a carboxamide moiety in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further research and development.

The chemical structure of N-[2-(4-chlorophenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide consists of a thiazepane ring system, which is a fused bicyclic structure containing sulfur and nitrogen atoms. This particular arrangement of atoms imparts unique electronic and steric properties to the molecule, which can be exploited in the design of drugs targeting specific biological pathways. The 5-oxo group on the thiazepane ring introduces a polar functionality, enhancing the solubility and reactivity of the compound.

In recent years, there has been growing interest in thiazepane derivatives due to their potential therapeutic applications. Studies have shown that compounds within this class can exhibit properties such as antiviral, anti-inflammatory, and anticancer activities. The 4-chlorophenyl substituent in N-[2-(4-chlorophenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide may contribute to its binding affinity by interacting with hydrophobic pockets on biological targets. This interaction is crucial for the compound's efficacy in modulating biological processes.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The carboxamide group provides a site for further functionalization, allowing chemists to modify the molecule's properties to improve its pharmacokinetic profile or target specificity. This flexibility makes N-[2-(4-chlorophenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide a promising candidate for structure-based drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that N-[2-(4-chlorophenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide can interact with various protein targets, including enzymes and receptors involved in disease pathways. These interactions are mediated by key functional groups such as the chlorophenyl ring and the carboxamide moiety, which are critical for its biological activity.

The synthesis of N-[2-(4-chlorophenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chlorophenyl group and the formation of the thiazepane ring are particularly challenging steps that demand expertise in organic synthesis. However, recent improvements in synthetic methodologies have made it possible to produce this compound in higher yields and purities, facilitating further research and development.

In conclusion, N-[2-(4-chlorophenyl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide (CAS No. 1396558-68-1) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique chemical properties and interactions with biological targets make it an attractive candidate for drug development. As our understanding of molecular interactions continues to advance, compounds like this one will play an increasingly important role in addressing unmet medical needs.